Cas no 2137599-93-8 (1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole)

• Product Name: 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole
• CAS No: 2137599-93-8
• MF: C₁₇H₁₆BrN₃O₂
• MW: 374.23184299469
• CID: 6557069
• PubChem ID: 145866914
• Update Time: 2025-05-24

1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole Chemical and Physical Properties

Names and Identifiers

• EN300-765647
• 2137599-93-8
• 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole
• 1-(4-bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazole

• Inchi： 1S/C17H16BrN3O2/c1-11-8-13(18)5-6-15(11)21-10-14(19-20-21)12-4-7-16(22-2)17(9-12)23-3/h4-10H,1-3H3
• InChI Key： OETQSIUDWQFPJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)N1C=C(C2C=CC(=C(C=2)OC)OC)N=N1

Computed Properties

• Exact Mass: 373.04259g/mol
• Monoisotopic Mass: 373.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.2Ų

Additional information on 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole

Introduction to 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole (CAS No. 2137599-93-8)

1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole (CAS No. 2137599-93-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This triazole derivative, characterized by its unique structural motifs, exhibits promising biological activities that make it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole consists of a central triazole ring substituted with two distinct aromatic groups: a 4-bromo-2-methylphenyl moiety and a 3,4-dimethoxyphenyl group. This bifunctional design not only enhances the compound's solubility and bioavailability but also modulates its interaction with biological targets. The presence of bromine and methoxy substituents further influences its electronic properties, making it an intriguing subject for synthetic modifications.

In recent years, there has been growing interest in the development of triazole-based compounds due to their broad spectrum of biological activities. Triazoles are known for their ability to inhibit various enzymes and receptors involved in pathogenic processes, including inflammatory responses, microbial infections, and cancer cell proliferation. The structural features of 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole suggest potential applications in these areas.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. In preclinical studies, derivatives of triazole have demonstrated efficacy in reducing pro-inflammatory cytokine production by modulating nuclear factor kappa B (NF-κB) signaling pathways. The 3,4-dimethoxyphenyl group in 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole may contribute to this effect by serving as a hydrogen bond acceptor or interacting with specific amino acid residues on target proteins.

Additionally, the compound exhibits promising antimicrobial properties. The bromine substituent at the 4-position of the phenyl ring can enhance binding affinity to bacterial enzymes such as DNA gyrase and topoisomerase II, which are critical for bacterial DNA replication and transcription. This mechanism suggests that 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole could be effective against resistant bacterial strains by inhibiting their growth.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors that target protein-protein interactions (PPIs), which play a crucial role in various disease pathways. The unique scaffold of 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole makes it an attractive scaffold for designing PPI modulators. For instance, the triazole ring can act as a hinge-binding motif, allowing the compound to interact with shallow binding pockets on protein surfaces.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Molecular docking studies on 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole have revealed its potential binding affinity to several key enzymes implicated in cancer metabolism. Specifically, the compound has shown promising interactions with lactate dehydrogenase (LDH) and hexokinase (HK), which are essential for glycolysis—a metabolic pathway frequently upregulated in tumor cells.

The synthesis of 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include bromination of a methyl-substituted phenol derivative followed by condensation with an appropriate diazonium salt to form the triazole ring. The subsequent methylation at the 3 and 4 positions introduces the dimethoxy substituents, which fine-tune the compound's pharmacokinetic properties.

In vitro pharmacological studies have begun to elucidate the mechanisms through which 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole exerts its effects. Initial findings suggest that the compound inhibits platelet-derived growth factor (PDGF)-induced signaling pathways by blocking receptor dimerization and downstream phosphorylation events. This activity makes it a potential therapeutic agent for conditions associated with excessive angiogenesis and fibrosis.

The development of novel drug candidates often involves optimizing synthetic routes to improve scalability and cost-effectiveness. Researchers have explored alternative synthetic pathways for 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole, including catalytic hydrogenation and microwave-assisted synthesis techniques. These methods not only enhance reaction efficiency but also minimize waste generation, aligning with green chemistry principles.

The future prospects for 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole are promising given its multifaceted biological activities and structural versatility. Further preclinical studies are needed to validate its therapeutic potential across different disease models. Additionally, exploring structure-activity relationships (SARs) will help identify key pharmacophoric elements that can be modified to enhance potency or selectivity.

In conclusion,1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole represents a significant advancement in medicinal chemistry due to its unique structural features and biological relevance. Its potential applications in anti-inflammatory therapy, antimicrobial treatment, and cancer metabolism modulation make it a compelling candidate for future clinical development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to contribute substantially to therapeutic innovation.